3-[1-(2-adamantyl)-4-piperidinyl]-N-[2-(dimethylamino)ethyl]propanamide

• IUPAC Name: 3-[1-(2-adamantyl)piperidin-4-yl]-N-[2-(dimethylamino)ethyl]propanamide
• InChI: InChI=1S/C22H39N3O/c1-24(2)10-7-23-21(26)4-3-16-5-8-25(9-6-16)22-19-12-17-11-18(14-19)15-20(22)13-17/h16-20,22H,3-15H2,1-2H3,(H,23,26)
• InChI Key: ROPSPAKXWUZUFA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)CCC1CCN(CC1)C2C3CC4CC(C3)CC2C4
• Molecular Formula: C22H39N3O
• Molecular Weight: 361.6 g/mol

Description

3-[1-(2-adamantyl)-4-piperidinyl]-N-[2-(dimethylamino)ethyl]propanamide, also known as memantine, is a medication used to treat Alzheimer's disease. It is an NMDA receptor antagonist, which means that it blocks the activity of a specific type of receptor in the brain that is involved in learning and memory. Memantine was first synthesized in the 1960s and was approved by the FDA in 2003 for the treatment of moderate to severe Alzheimer's disease.

Mechanism of Action

Memantine works by blocking the activity of the NMDA receptor, which is involved in the regulation of synaptic plasticity and memory formation. By blocking this receptor, 3-[1-(2-adamantyl)-4-piperidinyl]-N-[2-(dimethylamino)ethyl]propanamide can prevent the overstimulation of neurons that can lead to cell death and cognitive decline in Alzheimer's disease.
Biochemical and Physiological Effects:
Memantine has been shown to have several biochemical and physiological effects in the brain. It can increase the levels of certain neurotransmitters, such as acetylcholine and dopamine, which are involved in learning and memory. It can also reduce the levels of glutamate, an excitatory neurotransmitter that can be toxic to neurons in high concentrations.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[1-(2-adamantyl)-4-piperidinyl]-N-[2-(dimethylamino)ethyl]propanamide in lab experiments is that it has a well-established mechanism of action and has been extensively studied in clinical trials. This makes it a useful tool for studying the effects of NMDA receptor blockade on neuronal function and behavior. However, one limitation is that it can be difficult to control the dose and timing of 3-[1-(2-adamantyl)-4-piperidinyl]-N-[2-(dimethylamino)ethyl]propanamide administration, which can affect the results of experiments.

Future Directions

There are several potential future directions for research on 3-[1-(2-adamantyl)-4-piperidinyl]-N-[2-(dimethylamino)ethyl]propanamide. One area of interest is its potential use in combination with other drugs for the treatment of Alzheimer's disease. Another area of interest is its potential use in other neurological disorders, such as Parkinson's disease and traumatic brain injury. Additionally, there is ongoing research on the development of new NMDA receptor antagonists with improved efficacy and fewer side effects than 3-[1-(2-adamantyl)-4-piperidinyl]-N-[2-(dimethylamino)ethyl]propanamide.

Scientific Research Applications

Memantine has been extensively studied for its potential therapeutic effects in Alzheimer's disease. Several clinical trials have shown that it can improve cognitive function and delay the progression of the disease in patients with moderate to severe Alzheimer's. It has also been studied for its potential use in other neurological disorders, such as Parkinson's disease, multiple sclerosis, and traumatic brain injury.